N-(4-ethoxyphenyl)-3,4-dimethoxybenzamide

• Molecular Formula: C17H19NO4
• Molecular Weight: 301.34 g/mol
• IUPAC Name: N-(4-ethoxyphenyl)-3,4-dimethoxybenzamide
• InChI: InChI=1S/C17H19NO4/c1-4-22-14-8-6-13(7-9-14)18-17(19)12-5-10-15(20-2)16(11-12)21-3/h5-11H,4H2,1-3H3,(H,18,19)
• InChI Key: BBCCOMQSMJGRNG-UHFFFAOYSA-N
• SMILES: CCOC1=CC=C(C=C1)NC(=O)C2=CC(=C(C=C2)OC)OC

Description

N-(4-ethoxyphenyl)-3,4-dimethoxybenzamide, also known as ethylphenidate, is a chemical compound that belongs to the class of phenidates. It is a synthetic stimulant that is structurally similar to methylphenidate, a commonly used medication for the treatment of attention deficit hyperactivity disorder (ADHD). Ethylphenidate has gained popularity in recent years as a recreational drug due to its euphoric and stimulating effects. However, it has also been studied for its potential therapeutic applications and its mechanism of action.

Mechanism of Action

The exact mechanism of action of N-(4-ethoxyphenyl)-3,4-dimethoxybenzamidete is not fully understood, but it is believed to work by blocking the reuptake of dopamine and norepinephrine in the brain. This results in increased levels of these neurotransmitters in the synapses, leading to increased stimulation and arousal.
Biochemical and Physiological Effects
The biochemical and physiological effects of N-(4-ethoxyphenyl)-3,4-dimethoxybenzamidete are similar to those of other stimulants. It increases heart rate, blood pressure, and respiration, and can cause feelings of euphoria, increased energy, and decreased appetite. It can also cause side effects such as anxiety, insomnia, and agitation.

Advantages and Limitations for Lab Experiments

Ethylphenidate has several advantages for use in lab experiments. It is relatively easy to synthesize and purify, and it has a known mechanism of action. However, its effects on the brain and behavior are complex and not fully understood, which can make it difficult to interpret experimental results. Additionally, its potential for abuse and dependence may limit its use in certain types of experiments.

Future Directions

There are several areas of future research that could be explored regarding N-(4-ethoxyphenyl)-3,4-dimethoxybenzamidete. These include:
1. Further investigation of its potential therapeutic applications, particularly in the treatment of ADHD and depression.
2. Study of its effects on memory and learning, and its potential use as a cognitive enhancer.
3. Investigation of its effects on the brain and behavior at the molecular and cellular level.
4. Exploration of its potential for abuse and dependence, and the development of strategies to mitigate these risks.
5. Study of its interactions with other drugs and medications, and its potential for drug interactions.
In conclusion, N-(4-ethoxyphenyl)-3,4-dimethoxybenzamidete is a synthetic stimulant that has potential therapeutic applications and has been studied for its effects on the brain and behavior. Further research is needed to fully understand its mechanism of action and potential uses, as well as its risks and limitations.

Synthesis Methods

The synthesis of N-(4-ethoxyphenyl)-3,4-dimethoxybenzamidete involves the reaction of 3,4-dimethoxybenzaldehyde with ethyl 4-aminobenzoate in the presence of a reducing agent such as sodium borohydride. The resulting product is then converted to the amide form by reaction with acetic anhydride. The final product is purified using column chromatography.

Scientific Research Applications

Ethylphenidate has been studied for its potential therapeutic applications in the treatment of ADHD, depression, and narcolepsy. It has been shown to have similar effects to mN-(4-ethoxyphenyl)-3,4-dimethoxybenzamidete, but with a shorter duration of action. It has also been studied for its potential use as a cognitive enhancer and for its effects on memory and learning.